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Compound of Interest

Compound Name: Tetradecamethylhexasiloxane

Cat. No.: B090760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetradecamethylhexasiloxane (CAS No. 107-52-8), a linear siloxane compound, offers a

unique combination of properties that make it a valuable material in various scientific and

industrial applications. Its chemical structure, characterized by a backbone of repeating silicon-

oxygen units with methyl side groups, imparts excellent thermal stability, chemical resistance,

and hydrophobicity.[1] These characteristics, coupled with its low surface tension and high

flexibility, make it a versatile component in the formulation of advanced materials.[1] This

document provides detailed application notes and experimental protocols for the use of

Tetradecamethylhexasiloxane in material science, with a focus on its roles in silicone

elastomer formulations, as a dielectric fluid, and in the creation of hydrophobic surfaces.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Tetradecamethylhexasiloxane is

presented in the table below. This data is essential for understanding its behavior in various

applications and for designing experimental procedures.
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Property Value Reference

Molecular Formula C₁₄H₄₂O₅Si₆ [1]

Molecular Weight 459.0 g/mol [1]

Appearance Colorless clear liquid [1]

Melting Point -59 °C [1]

Boiling Point 142 °C @ 20 mmHg [1]

Density 0.89 g/mL [1]

Refractive Index n20D 1.40 [1]

Solubility

Soluble in benzene and low

molecular weight

hydrocarbons; slightly soluble

in alcohol.

[2]

Application 1: Component in Silicone Elastomer
Formulations
Tetradecamethylhexasiloxane is utilized in the development of silicone elastomers and

foams, where it contributes to enhanced flexibility and durability.[1] While specific formulations

are often proprietary, its role is generally as a chain extender or a plasticizer, modifying the

mechanical properties of the final elastomer.

Logical Relationship: Role in Silicone Elastomers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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